2-Chlorotetracene-5,12-dione

• CAS No.: 85600-52-8
• Molecular Formula: C18H9ClO2
• Molecular Weight: 292.7 g/mol
• IUPAC Name: 2-chlorotetracene-5,12-dione
• InChI: InChI=1S/C18H9ClO2/c19-12-5-6-13-16(9-12)18(21)15-8-11-4-2-1-3-10(11)7-14(15)17(13)20/h1-9H
• InChI Key: UGWCTNFAIFEBEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C(=O)C4=C(C3=O)C=C(C=C4)Cl

Description

2-Chlorotetracene-5,12-dione is a useful research compound. Its molecular formula is C18H9ClO2 and its molecular weight is 292.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 mL flask was successively loaded with trifluoromethanesulfonic acid (175 mL), 3-(4-chlorobenzoyl)-naphthalene-2-carboxylic acid (Formula XV, 25.5 g), and trifluoromethanesulfonic anhydride (21 mL). The mixture was heated at 155° C. for 10 hours. The violet-blue solution was gradually poured into a 2 L beaker containing 1 L of crushed ice. Additional ice was added as necessary to keep the solution cold. The brown-green mixture was poured onto a large 25-50 μm glass frit, and the isolated solid was washed with water (1 L), methanol (300 mL), and then air-dried overnight. The crude material was purified by high vacuum train sublimation (less than 10−3 Torr) at a source temperature of 165° C. to afford 17.5 g (73 percent yield) of bright yellow product. 1H NMR (400 MHz, d6-DMSO): δ 8.89 (‘s’, 6-H and 11-H), 8.36 (m, 4 lines, J=3.2 Hz, 7-H and 10-H), 8.30 (‘d’, J=8 Hz, 4-H), 8.22 (‘d’, 2 Hz, 1-H), 8.02 (‘dd’, J=2 Hz, 4 Hz), 7.82 (m, 4 lines, J=3.2 Hz, 8-H and 9-H).